7-(Hydroxymethyl)-4-azaspiro[2.4]heptan-5-one

• Molecular Formula: C7H11NO2
• Molecular Weight: 141.17 g/mol
• IUPAC Name: 7-(hydroxymethyl)-4-azaspiro[2.4]heptan-5-one
• InChI: InChI=1S/C7H11NO2/c9-4-5-3-6(10)8-7(5)1-2-7/h5,9H,1-4H2,(H,8,10)
• InChI Key: LSDDFUYMIDQMFO-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C(CC(=O)N2)CO

Description

7-(Hydroxymethyl)-4-azaspiro[2.4]heptan-5-one is a useful research compound. Its molecular formula is C7H11NO2 and its molecular weight is 141.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium borohydride (1.4 g, 6.6 mmol) was added to a stirred solution of 5-oxo-4-azaspiro[2.4]heptane-7-carbaldehyde (0.51 g, 3.3 mmol) in methanol (8 mL) and water (12 mL) at 0° C. The reaction mixture was allowed to warm to room temperature and stirred for 1 hour. The reaction mixture was dried over sodium sulfate and concentrated under reduced pressure to afford the crude product residue. The crude product residue was purified by silica gel chromatography (1:10 methanol in dichloromethane, Rf=0.4) to give 7-(hydroxymethyl)-4-azaspiro[2.4]heptan-5-one. 1H NMR (400 MHz, CD3OD) δ 3.65-3.42 (m, 2H), 2.73-2.55 (m, 1H), 2.46-2.22 (m, 2H), 1.11-0.92 (m, 1H), 0.83-0.59 (m, 3H).